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Compound of Interest

Compound Name: 3-Hydroxyphenylurea
CAS No.: 701-82-6
Cat. No.: B1677113
Get Quote
. J

Executive Safety Summary

STOP AND READ: Before handling 3-Hydroxyphenylurea (CAS: 701-82-6), verify your
specific compound.

¢ Confusion Risk: Do not confuse with Hydroxyurea (CAS: 127-07-1), a potent teratogen and
antineoplastic agent. However, because the toxicological properties of 3-
Hydroxyphenylurea have not been fully investigated, Universal Precautionary Principle
dictates it must be handled with the same rigor as a confirmed reproductive toxin.

» Immediate Hazard: Causes skin irritation and serious eye irritation.[1] Potential for
exothermic decomposition if mixed with strong oxidizers.

» Disposal Status: Non-halogenated organic waste. Strictly segregate from oxidizing acids
(e.g., Nitric, Perchloric).

Chemical Profile & Hazard Identification
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To ensure the integrity of your waste stream, you must understand the chemical nature of the

material. This is not just "trash"; it is a reactive chemical entity.

Parameter Specification Operational Implication
) Labeling requirement for waste
Chemical Name 1-(3-Hydroxyphenyl)urea
tags.
Unique identifier for EHS
CAS Number 701-82-6

inventory.[2]

) Solid (White to off-white
Physical State
powder)

Dust generation risk during

weighing/disposal.

Soluble in DMSO, Methanaol,

Dictates liquid waste stream

Solubility ]
Ethanol selection.
o Urea backbone + Phenolic Incompatible with Strong
Reactivity ) o
moiety Oxidizers.
) ) Disposed of via characteristic
RCRA Status Not P- or U-listed (Generic)

hazardous waste streams.

Pre-Disposal Assessment: The Segregation Logic

Why Segregation Matters: The urea functional group can hydrolyze to release ammonia under

basic conditions, or react vigorously with strong oxidizers to produce nitrogen oxides (NOX).

The phenolic group adds acidity and susceptibility to electrophilic attack.

Critical Incompatibility List (Do NOT Mix in Waste Drum):

 Nitric Acid / Perchlorates: Risk of violent oxidation or explosive solid formation.

e Hypochlorites (Bleach): Potential formation of chloramines or chlorinated phenols

(toxic/persistent).

e Strong Bases (undiluted): May accelerate hydrolysis, evolving ammonia gas in the drum.

Step-by-Step Disposal Protocol
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Scenario A: Disposal of Pure Solid (Expired/Excess Reagent)

Objective: Contain dust and prevent environmental leaching.

o PPE Verification: Don nitrile gloves (minimum 0.11mm thickness), safety goggles, and a lab
coat. If handling >10g, use a powder hood or N95 respirator.

o Primary Containment: Transfer the solid into a clear, sealable polyethylene bag or a screw-
top glass vial. Do not throw loose powder into the drum.

o Secondary Containment: Place the primary bag/vial into a secondary clear bag (Double-
Bagging). This prevents contamination of the waste drum atmosphere.

o Labeling: Affix a hazardous waste tag to the outer bag.
o Constituents: "3-Hydroxyphenylurea, Solid"[2][3]

o Hazard Checkbox: "Toxic" and "lrritant".

Final Disposal: Deposit into the Non-Halogenated Organic Solids drum.

Scenario B: Disposal of Liquid Waste (Reaction Mixtures/Mother
Liquors)

Objective: Prevent solvent incompatibility and drum pressurization.
e Solvent Identification: Determine the primary solvent.
o If dissolved in DCM/Chloroform

Halogenated Waste Stream.

o If dissolved in Methanol/DMSO/Acetone
Non-Halogenated Waste Stream.

e Quenching (If Reactive Reagents Present): If the reaction mixture contains unreacted
oxidizers or strong acids, neutralize/quench them in a separate flask before adding to the
waste container.
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o Validation: Check pH to ensure neutrality (pH 6-8).

o Transfer: Pour into the appropriate solvent waste carboy using a funnel.

» Rinsing: Rinse the reaction vessel with a small volume of the compatible solvent and add the
rinsate to the same waste carboy.

e Log Entry: Record the volume and concentration (approximate) on the carboy's accumulation
log.

Scenario C: Spill Response (Immediate Action)

¢ Isolate: Evacuate the immediate area if dust is airborne.
e Protect: Wear PPE.

o Contain: Cover the spill with a damp paper towel (to prevent dust dispersal) or use an inert
absorbent (Vermiculite).

o Clean: Scoop up the material.[2] Clean the surface with soap and water.[2][4][5]

e Dispose: Place all cleanup materials into a bag, label as "Debris contaminated with 3-
Hydroxyphenylurea,” and dispose of as Solid Hazardous Waste.

Decision Logic Visualization

The following diagram illustrates the decision matrix for disposing of 3-Hydroxyphenylurea to
ensure compliance and safety.
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Figure 1: Decision tree for the safe segregation and disposal of 3-Hydroxyphenylurea waste
streams.

Regulatory Framework & Compliance
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This protocol is designed to align with the following regulatory standards. Adherence ensures
your facility maintains "Small Quantity Generator" (SQG) or "Large Quantity Generator”" (LQG)
compliance status.

o« EPARCRA (40 CFR 261): While not explicitly P-listed or U-listed, this compound is a
"Characteristic Waste" if it exhibits toxicity or if mixed with ignitable solvents (D001). It must
be managed as hazardous waste [1].

e OSHA (29 CFR 1910.1200): Hazard Communication Standard requires proper labeling of all
secondary containers (waste drums) with the specific chemical identity [2].

o GHS Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319). Treat as a potential mutagen
based on structural analogs until proven otherwise [3].

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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